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This guide provides a comprehensive overview of the discovery and history of the element

chlorine, intended for researchers, scientists, and drug development professionals. It details

the initial isolation by Carl Wilhelm Scheele, its confirmation as an element by Humphry Davy,

and its early applications that became foundational to public health and industry.

Chapter 1: The Initial Discovery and
Misidentification (1774)
The journey to identify chlorine began in an era dominated by the phlogiston theory, which

posited that a fire-like element called "phlogiston" was contained within combustible bodies and

released during combustion.

Carl Wilhelm Scheele's Landmark Experiment
In 1774, the Swedish chemist Carl Wilhelm Scheele conducted a pivotal experiment that

resulted in the first isolation of chlorine gas.[1][2][3] At the time, Scheele was investigating the

mineral pyrolusite (manganese dioxide, MnO₂).[3][4] His work, though groundbreaking, led him

to misidentify the gas he produced based on the prevailing phlogiston theory.[4][5]

Experimental Protocol: Scheele's Synthesis of Chlorine
Scheele's methodology involved the reaction of the mineral pyrolusite with muriatic acid (now

known as hydrochloric acid, HCl).[3][4]
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Apparatus: A retort with a receiving flask.

Reactants:

Powdered black magnesia (pyrolusite, manganese dioxide, MnO₂).

Muriatic acid (hydrochloric acid, HCl).

Procedure:

Manganese dioxide was placed in the retort.

Hydrochloric acid was added to the manganese dioxide.

The mixture was gently heated.

A greenish-yellow gas was observed evolving from the mixture and was collected.[1][5]

The underlying chemical reaction is now known as: 4HCl + MnO₂ → MnCl₂ + 2H₂O + Cl₂[1]
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Caption: Scheele's experimental workflow for producing chlorine gas.

Observations and Interpretation
Scheele meticulously documented the properties of the new gas, noting its greenish-yellow

color, a smell similar to aqua regia, its potent bleaching effect on litmus paper, and its lethal

effect on insects.[1] However, constrained by the phlogiston theory, he did not recognize it as a

new element.[4] Instead, he named it "dephlogisticated muriatic acid air," believing he had

removed phlogiston from muriatic acid to produce this new gaseous substance.[1][6]

Chapter 2: Confirmation as an Element (1810)
For decades following Scheele's discovery, the scientific community widely believed the gas to

be a compound containing oxygen, referring to it as "oxymuriatic acid."[7][8] This view was

challenged and ultimately overturned by the work of Sir Humphry Davy.

Humphry Davy's Investigation
Sir Humphry Davy, a prominent English chemist known for his work in electrolysis, conducted a

series of experiments aimed at decomposing the so-called "oxymuriatic acid" to isolate its

supposed oxygen component.[7][9] Despite numerous attempts, he was unable to extract

oxygen from the substance.

Experimental Protocol: Davy's Logical Disproof
Davy's conclusion was not based on a single synthesis but on the failure of established

methods to decompose the gas. His protocol was one of logical elimination:

Premise: If the greenish-yellow gas ("oxymuriatic acid") is a compound containing oxygen,

then it should be possible to decompose it and release the oxygen.

Methodology: Davy attempted to decompose the dry gas by reacting it with various

substances that have a high affinity for oxygen (e.g., passing it over heated carbon) to form

carbon dioxide.

Result: No reaction that would indicate the presence of oxygen was observed. The gas did

not break down into other components.
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Conclusion: On November 15, 1810, Davy presented his findings to the Royal Society,

concluding that the substance was not a compound but a distinct chemical element.[1][8] He

proposed the name chlorine, derived from the Greek word khlōrós (χλωρός), meaning "pale

green" or "greenish-yellow," in reference to its distinct color.[1][2][5]

Prevailing Theory:
Gas is 'Oxymuriatic Acid'
(an oxide of muriatic acid)

Davy's Experiments:
Attempt to remove oxygen

from the gas using various methods.

Hypothesis to Test

Observation:
No oxygen can be extracted.
The gas does not decompose.

Leads to

Conclusion:
The gas is not a compound,
but a fundamental element.

Supports

Naming:
'Chlorine' (from Greek 'khlōrós')

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://en.wikipedia.org/wiki/Chlorine
https://edu.rsc.org/resources/on-this-day-nov-15--chlorine-declared-element/11115.article
https://en.wikipedia.org/wiki/Chlorine
https://pubsapp.acs.org/cen/80th/print/chlorine.html
https://www.ebsco.com/research-starters/chemistry/chlorine-cl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical progression of Davy's work identifying chlorine as an element.

Chapter 3: Early Characterization and Properties
Following its identification as an element, scientists began to characterize the physical and

chemical properties of chlorine.

Property
Historically
Observed / Early
Data

Modern Accepted
Value

Citation(s)

Atomic Number Not applicable 17 [5][10]

Atomic Mass Not determined 35.453 u [2][5][10]

Appearance Greenish-yellow gas Greenish-yellow gas [1][2][5][10]

Odor

Suffocating, sharp,

similar to aqua regia

or bleach

Choking, bleach-like

smell
[1][5][11]

State at Room Temp. Gas Gas [12]

Density
~2.5 times heavier

than air

3.214 g/L (at 0°C, 1

atm)
[10][11]

Melting Point Not determined -101.0 °C / -100.98 °C [10][12]

Boiling Point Not determined -34.6 °C / -33.97 °C [10][12]

Reactivity
Highly reactive with

metals and hydrogen

High reactivity,

combines with most

elements

[6][12][13]

Solubility
Poorly soluble in

water

Poorly soluble in

water
[10]
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Chapter 4: The Dawn of Application in Industry and
Public Health
The potent chemical reactivity of chlorine was quickly harnessed for practical applications, most

notably in bleaching and disinfection.

Development of Chemical Bleaching
French chemist Claude Berthollet was the first to apply Scheele's discovery for practical use in

the textile industry.[1]

1785: Berthollet demonstrated that an aqueous solution of chlorine could effectively bleach

fabrics.[1]

1789: He improved upon this by creating "Eau de Javel" (Javel Water).[1] This was produced

by passing chlorine gas through a solution of sodium carbonate, creating a solution of

sodium hypochlorite.[1]

1799: Scottish chemist Charles Tennant developed a more stable and commercially viable

solid bleaching powder by passing chlorine gas over slaked lime (calcium hydroxide).[14]
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Caption: Early industrial production pathways for chlorine-based bleaches.

Chlorine as a Disinfectant
The application of chlorine for public health began in the 19th century, transforming sanitation

and the safety of drinking water.

1835: Chlorine was first used to remove odors from water.[15]

1890: It was recognized as an effective disinfectant for water.[15]

1897: In Maidstone, Kent (UK), a bleach solution was used to disinfect the water main

following a typhoid outbreak, marking a pioneering use in public water systems.[16][17]
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1908: Jersey City, New Jersey, became the first major U.S. city to adopt chlorination for its

drinking water supply on a continuous basis.[15][16][17]

This adoption of chlorination was a major factor in the dramatic reduction of waterborne

diseases such as cholera and typhoid fever in urban populations.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chlorine - Wikipedia [en.wikipedia.org]

2. C&EN: IT'S ELEMENTAL: THE PERIODIC TABLE - CHLORINE [pubsapp.acs.org]

3. WebElements Periodic Table » Chlorine » historical information [winter.group.shef.ac.uk]

4. Carl Wilhelm Scheele | Biography, Discoveries, & Facts | Britannica [britannica.com]

5. Chlorine (CL) | Research Starters | EBSCO Research [ebsco.com]

6. Carl Wilhelm Scheele – The Forgotten Chemist [frontiersin.org]

7. Humphry Davy - Wikipedia [en.wikipedia.org]

8. On This Day - Nov 15 : Chlorine declared element | Resource | RSC Education
[edu.rsc.org]

9. ganeshiasacademy.wordpress.com [ganeshiasacademy.wordpress.com]

10. Physical and chemical characteristic of chlorine and its acidic compounds | MEL
Chemistry [melscience.com]

11. britannica.com [britannica.com]

12. Chlorine Properties, Element & Facts - Lesson | Study.com [study.com]

13. journals.physiology.org [journals.physiology.org]

14. serviceindustrynews.net [serviceindustrynews.net]

15. What is Chlorination? — Safe Drinking Water Foundation [safewater.org]

16. foodsafetyguy.com [foodsafetyguy.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.safewater.org/fact-sheets-1/2017/1/23/what-is-chlorination
https://foodsafetyguy.com/blog-chlorine-history/
https://watershapes.com/chlorine-a-reactive-history/
https://foodsafetyguy.com/blog-chlorine-history/
https://www.benchchem.com/product/b1231483?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Chlorine
https://pubsapp.acs.org/cen/80th/print/chlorine.html
https://winter.group.shef.ac.uk/webelements/chlorine/history.html
https://www.britannica.com/biography/Carl-Wilhelm-Scheele
https://www.ebsco.com/research-starters/chemistry/chlorine-cl
https://www.frontiersin.org/news/2022/03/18/children-in-science-carl-wilhelm-scheele-the-forgotten-chemist
https://en.wikipedia.org/wiki/Humphry_Davy
https://edu.rsc.org/resources/on-this-day-nov-15--chlorine-declared-element/11115.article
https://edu.rsc.org/resources/on-this-day-nov-15--chlorine-declared-element/11115.article
https://ganeshiasacademy.wordpress.com/2019/05/29/humphry-davy-british-chemist-known-for-his-discoveries-of-chlorine-and-iodine-and-invention-of-the-miners-lamp/
https://melscience.com/US-en/articles/physical-and-chemical-characteristic-chlorine-and-/
https://melscience.com/US-en/articles/physical-and-chemical-characteristic-chlorine-and-/
https://www.britannica.com/science/chlorine
https://study.com/academy/lesson/what-is-chlorine-facts-uses-properties-formula.html
https://journals.physiology.org/doi/full/10.1152/ajplung.00223.2014
https://www.serviceindustrynews.net/2021/05/14/history-of-chlorine-production-and-use/
https://www.safewater.org/fact-sheets-1/2017/1/23/what-is-chlorination
https://foodsafetyguy.com/blog-chlorine-history/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. watershapes.com [watershapes.com]

To cite this document: BenchChem. [The Discovery and History of the Chlorine Element: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231483#discovery-and-history-of-the-chlorine-
element]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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